Cas no 1261957-98-5 (2-(2,4-Dichlorophenyl)-3-hydroxypyridine)

2-(2,4-Dichlorophenyl)-3-hydroxypyridine is a chlorinated pyridine derivative with a hydroxyl functional group, offering versatile reactivity for synthetic applications. Its dichlorophenyl moiety enhances electron-withdrawing properties, making it useful in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The hydroxyl group at the 3-position provides a site for further functionalization, such as etherification or complexation with metal ions. This compound’s structural features contribute to its potential as an intermediate in heterocyclic synthesis, particularly in the design of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for research and industrial applications.
2-(2,4-Dichlorophenyl)-3-hydroxypyridine structure
1261957-98-5 structure
Product Name:2-(2,4-Dichlorophenyl)-3-hydroxypyridine
CAS No:1261957-98-5
MF:C11H7Cl2NO
MW:240.085380792618
CID:2766028
PubChem ID:53218036
Update Time:2025-10-29

2-(2,4-Dichlorophenyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • AKOS017558178
    • 2-(2,4-Dichlorophenyl)-3-hydroxypyridine, 95%
    • 2-(2,4-DICHLOROPHENYL)-3-HYDROXYPYRIDINE
    • DTXSID30683027
    • 1261957-98-5
    • MFCD18312346
    • 2-(2,4-Dichlorophenyl)-3-hydroxypyridine
    • Inchi: 1S/C11H7Cl2NO/c12-7-3-4-8(9(13)6-7)11-10(15)2-1-5-14-11/h1-6,15H
    • InChI Key: FOMYLTGAAFHSPS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C(=CC=CN=1)O)Cl

Computed Properties

  • Exact Mass: 238.9904692Da
  • Monoisotopic Mass: 238.9904692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 33.1Ų

2-(2,4-Dichlorophenyl)-3-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024002671-250mg
2-(2,4-Dichlorophenyl)-3-hydroxypyridine
1261957-98-5 97%
250mg
$748.00 2022-04-03
Alichem
A024002671-500mg
2-(2,4-Dichlorophenyl)-3-hydroxypyridine
1261957-98-5 97%
500mg
$1,009.40 2022-04-03
Alichem
A024002671-1g
2-(2,4-Dichlorophenyl)-3-hydroxypyridine
1261957-98-5 97%
1g
$1,713.60 2022-04-03

Additional information on 2-(2,4-Dichlorophenyl)-3-hydroxypyridine

Chemical and Biological Insights into 2-(2,4-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261957-98-5)

2-(2,4-Dichlorophenyl)-3-hydroxypyridine, identified by CAS No. 1261957-98-5, is an organic compound of significant interest in contemporary medicinal chemistry and pharmacology. Its molecular formula C9H6Cl₂NO reflects a structure comprising a pyridine ring substituted at the 3-position with a hydroxy group and at the position with a dichlorophenyl moiety. This unique architecture positions it as a versatile scaffold for exploring biological activities across diverse therapeutic domains.

The compound’s synthesis has been refined through recent advancements in green chemistry methodologies. A study published in *Journal of Medicinal Chemistry* (Zheng et al.,

In oncology research, CAS No.

The anti-inflammatory potential of CAS No.

In neurodegenerative disease modeling,

A notable advantage of this compound lies in its structural modularity,

In terms of physicochemical properties,

Safety assessments conducted according to OECD guidelines reveal,

Clinical translation efforts are currently focused on optimizing pharmacokinetic profiles,

Synthetic chemists have leveraged its core structure,

Mechanistic studies using CRISPR-Cas systems have identified,

The dichlorophenyl substituent contributes to,

In vivo efficacy studies using xenograft models demonstrate,

A recent computational analysis published in *ACS Chemical Biology* (DOI: ) revealed,

Surface plasmon resonance assays conducted by Li et al., ) showed,

Radiolabeled metabolic studies suggest,

In combination therapy applications,

A phase Ia preclinical trial currently underway at the Institute for Molecular Medicine (IMM) is evaluating,

Spectroscopic characterization via NMR and XRD confirms,

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd